Cas no 17090-70-9 (Dodecanal, 2-oxo-)
Dodecanal, 2-oxo- structure
Product Name:Dodecanal, 2-oxo-
CAS No:17090-70-9
MF:C12H22O2
MW:198.301884174347
CID:226908
PubChem ID:167621
Update Time:2025-04-19
Dodecanal, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanal, 2-oxo-
- 2-oxododecanal
- 17090-70-9
- DTXSID50168967
- SCHEMBL2567832
- Decylglyoxal
- dodecane-11,12-dione
-
- Inchi: 1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h11H,2-10H2,1H3
- InChI Key: JJRNDTFZUMHHGD-UHFFFAOYSA-N
- SMILES: O=C(C=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.897
- Boiling Point: 267.9°C at 760 mmHg
- Flash Point: 103.4°C
- Refractive Index: 1.436
- PSA: 34.14
Dodecanal, 2-oxo- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
17090-70-9 (Dodecanal, 2-oxo-) Related Products
- 600-14-6(2,3-Pentanedione)
- 3848-24-6(2,3-Hexanedione)
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- 4437-51-8(3,4-Hexanedione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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